Cas no 1334147-30-6 (8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid)

• Product Name: 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid
• CAS No: 1334147-30-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD19686522
• CID: 5099457
• Update Time: 2026-03-03

8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid

• MDL： MFCD19686522
• Inchi： 1S/C10H15NO4/c11-10(9(14)15)6-1-2-7(10)4-5(3-6)8(12)13/h5-7H,1-4,11H2,(H,12,13)(H,14,15)
• InChI Key： YHPMDBGRNBEAQJ-UHFFFAOYSA-N
• SMILES： C12C(N)(C(O)=O)C(CC1)CC(C(O)=O)C2

Additional information on 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid

Introduction to 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid (CAS No. 1334147-30-6)

8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid, identified by the chemical identifier CAS No. 1334147-30-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, characterized by its unique aminocarboxylic acid functional groups, presents a compelling framework for the development of novel therapeutic agents. The compound's intricate cyclic backbone and reactive sites make it a versatile scaffold for synthetic modifications, enabling the exploration of diverse pharmacological properties.

The significance of 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid in modern drug discovery stems from its structural features, which mimic natural product scaffolds while offering synthetic accessibility. The presence of both amino and carboxylic acid groups provides multiple points for chemical modification, allowing researchers to tailor the molecule's solubility, bioavailability, and binding affinity. This adaptability has made it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting complex biological pathways. 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid has emerged as a key building block in this endeavor, particularly in the design of enzymes that play critical roles in metabolic disorders and inflammatory diseases. Its bicyclic architecture closely resembles natural substrates or transition states of enzymatic reactions, making it an effective scaffold for rational drug design.

One of the most promising applications of 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid is in the development of protease inhibitors. Proteases are enzymes that catalyze the hydrolysis of peptide bonds and are implicated in various pathological conditions, including cancer and infectious diseases. By leveraging the compound's structural motif, researchers have synthesized derivatives that exhibit potent inhibitory activity against specific proteases such as matrix metalloproteinases (MMPs) and cathepsins. These derivatives have shown promise in preclinical studies for conditions like osteoarthritis and cancer metastasis.

The compound's potential extends beyond protease inhibition; it has also been explored as a precursor for kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, playing a central role in signal transduction pathways involved in cell growth, differentiation, and survival. Novel kinase inhibitors derived from 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid have demonstrated efficacy in targeting aberrant signaling pathways associated with chronic diseases such as leukemia and solid tumors.

Recent advancements in computational chemistry have further enhanced the utility of 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid as a drug discovery tool. Molecular modeling studies have identified optimal positions for substituents that maximize binding affinity to target proteins while minimizing off-target effects. These computational insights have guided the synthesis of highly selective inhibitors with improved pharmacokinetic profiles.

The synthesis of 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid itself represents a significant achievement in organic chemistry due to its challenging stereochemistry and ring closure requirements. Modern synthetic methodologies have enabled efficient access to this compound via multi-step routes that incorporate transition-metal-catalyzed reactions and asymmetric transformations. These advances have not only facilitated its use in drug development but also provided valuable insights into synthetic strategies applicable to other complex molecules.

In conclusion, 8-aminobicyclo[3.2.1]octane-3,8-dicarboxylic acid (CAS No 1334147-30-6) stands as a testament to the ingenuity of medicinal chemists in harnessing structural complexity for therapeutic benefit。 Its unique framework continues to inspire innovative approaches in drug design， offering hope for new treatments across a spectrum of human diseases。 As research progresses， further applications and derivatives are likely to emerge， solidifying its place as a cornerstone of modern pharmacological innovation。